3,4-Methylenedioxyphenyl isothiocyanate
Overview
Description
3,4-Methylenedioxyphenyl isothiocyanate is a compound that has garnered interest due to its unique structure and potential applications in various fields of chemistry and materials science. This molecule features a methylenedioxyphenyl group, which is a common motif in several natural products and pharmaceuticals, attached to an isothiocyanate group known for its reactivity and use in chemical synthesis.
Synthesis Analysis
The synthesis of related 3,4-methylenedioxy compounds often involves multi-step reactions starting from piperonaldehyde, demonstrating the complexity and versatility of synthetic routes to incorporate the methylenedioxy motif into various chemical structures. For instance, Han Xue-lian (2007) outlines a synthesis method for 3,4-(methylenedioxy)phenylacetic acid, starting from piperonal aldehyde through a series of reactions, achieving a total yield of 57.0% with purity reaching 98.6% (Han Xue-lian, 2007).
Molecular Structure Analysis
Structural and conformational properties of related compounds have been extensively studied, such as in the work by L. Qiao et al. (2017), where structural characterization and quantum chemical calculations on thiourea derivatives were performed. These studies provide insights into the electronic structure, bonding, and potential reactivity of the molecule (L. Qiao et al., 2017).
Chemical Reactions and Properties
Chemical reactions involving methylenedioxyphenyl compounds and isothiocyanates can lead to a variety of products, depending on the reactants and conditions used. For example, T. Ibata et al. (1992) discuss the formation and reaction of carbonyl ylides with isothiocyanates, highlighting the diverse reactivity and potential applications of these compounds in synthesis (T. Ibata et al., 1992).
Scientific Research Applications
Isothiocyanates, including 3,4-Methylenedioxyphenyl isothiocyanate, have been reported to exhibit a wide range of pharmacological properties . Here are some of the applications:
-
Antioxidant Properties : Isothiocyanates have been found to exhibit antioxidant properties . They can neutralize free radicals, which are unstable molecules that can cause damage to cells in the body .
-
Antimicrobial and Antibacterial Properties : Isothiocyanates have shown antimicrobial and antibacterial effects . They can inhibit the growth of various types of bacteria and other microorganisms .
-
Anti-inflammatory Properties : Isothiocyanates have anti-inflammatory effects . They can reduce inflammation in the body, which is a key factor in many chronic diseases .
-
Anticancer Properties : Isothiocyanates have been found to have anticancer properties . They can inhibit the growth of cancer cells and induce apoptosis (programmed cell death) .
-
Enzyme-Inhibitory Effects Against HIV : Isothiocyanates have been reported to have enzyme-inhibitory effects against HIV . They can inhibit the activity of certain enzymes that are necessary for the replication of HIV .
-
Use in Synthetic Chemistry : Isothiocyanates serve as valuable platforms for versatile transformations in synthetic chemistry . They have emerged as a valuable building block in the synthesis of thiourea, N-trifluoromethyl amine, and various heterocyclic compounds .
-
Agrochemicals : Isothiocyanates are generated by members of the Brassica family and act as defense chemicals against herbivorous insects , bacteria , and fungi . Therefore, isothiocyanates can be used as agrochemicals .
-
Biological Assays : They are also important reagents in biochemistry such as fluorescein isothiocyanate (FITC), which is used in biological assays of DNA and proteins .
-
Amino Acid Sequencing : Phenyl isothiocyanate is useful for sequencing amino acids in peptides (Edman degradation) . During this process, it reacts with the N-terminal amino group, and the amino-terminal residue is labeled and cleaved from the peptide as phenylthiohydantoin .
-
Synthesis of Various Compounds : In synthetic chemistry, isothiocyanate has emerged as a valuable building block in the synthesis of thiourea , N-trifluoromethyl amine , and various heterocyclic compounds .
-
Conjugate Isothiocyanation of Enones : A simple approach for the conjugate isothiocyanation of enones by trimethylsilyl isothiocyanate (TMSNCS) has been developed . This process proceeds through the 1,4-addition of the weak isothiocyanate nucleophile to activated enones in the absence of external promoters .
Safety And Hazards
properties
IUPAC Name |
5-isothiocyanato-1,3-benzodioxole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO2S/c12-4-9-6-1-2-7-8(3-6)11-5-10-7/h1-3H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVVSPZKAEJHDCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)N=C=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40150432 | |
Record name | 1,3-Benzodioxole, 5-isothiocyanato- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40150432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Methylenedioxyphenyl isothiocyanate | |
CAS RN |
113504-93-1 | |
Record name | 1,3-Benzodioxole, 5-isothiocyanato- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0113504931 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-Benzodioxole, 5-isothiocyanato- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40150432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-isothiocyanato-1,3-dioxaindane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.